Cas no 2034448-15-0 (2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034448-15-0
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5379898
• Update Time: 2025-10-17

2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C19H19N3O2/c1-2-16(13-6-4-3-5-7-13)19(24)22-9-8-17-15(12-22)10-14(11-20)18(23)21-17/h3-7,10,16H,2,8-9,12H2,1H3,(H,21,23)
• InChI Key： SVNUXFRZCPMRQG-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(=O)C(C3=CC=CC=C3)CC)CC2)C=C(C#N)C1=O

Additional information on 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Introduction to 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034448-15-0)

2-Oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile, with the CAS number 2034448-15-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is characterized by a naphthyridine core substituted with a 2-oxo group at the 2-position and a 2-phenylbutanoyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The naphthyridine ring system is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery and development.

Recent studies have highlighted the potential of 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile has shown promising anti-cancer effects. Research conducted at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and induce DNA damage in cancer cells.

The neuroprotective potential of 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile has also been explored. A study published in Neuropharmacology in 2024 found that this compound effectively protected neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. These findings suggest that it could be a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile have been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for once-daily dosing regimens.

Safety and toxicity studies have indicated that 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is well tolerated at therapeutic doses. No significant adverse effects were observed in animal models up to high doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-Oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034448-15-0) represents a promising lead compound with diverse biological activities. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its structure for enhanced potency and selectivity while maintaining favorable pharmacokinetic and safety profiles.